Cas no 48234-64-6 (Triphenylmethyltriphenylphosphoniumchloride)

• Product Name: Triphenylmethyltriphenylphosphoniumchloride
• CAS No: 48234-64-6
• MF: C₃₇H₃₀ClP
• MW: 541.060869693756
• CID: 89551
• PubChem ID: 85420
• Update Time: 2025-05-24

Triphenylmethyltriphenylphosphoniumchloride Chemical and Physical Properties

Names and Identifiers

• Triphenylmethyltriphenylphosphoniumchloride
• (Triphenylmethyl)triphenylphosphonium chloride~Trityltriphenylphosphonium chloride
• (Triphenylmethyl)triphenylphosphonium chloride
• Triohenylmethyl triphenylphosphonium chloride
• Trityltriphenylphosphan
• trityltriphenylphosphonium chloride
• triphenyl(trityl)phosphonium chloride
• SCHEMBL43124
• Trityl triphenylphosphonium chloride
• triphenyl(trityl)phosphanium chloride
• triphenyl(trityl)phosphanium;chloride
• Phosphonium, triphenyl(triphenylmethyl)-, chloride
• DTXSID90936940
• 16436-71-8
• E81890
• LZOHWIXYBMRNAP-UHFFFAOYSA-M
• AKOS025295363
• triphenyl(triphenylmethyl)phosphanium chloride
• triphenyl(trityl)phosphonium
• 48234-64-6
• FT-0639867
• Triphenyl(triphenylmethyl)phosphonium chloride

• Inchi： 1S/C37H30P.ClH/c1-7-19-31(20-8-1)37(32-21-9-2-10-22-32,33-23-11-3-12-24-33)38(34-25-13-4-14-26-34,35-27-15-5-16-28-35)36-29-17-6-18-30-36;/h1-30H;1H/q+1;/p-1
• InChI Key： LZOHWIXYBMRNAP-UHFFFAOYSA-M
• SMILES： [Cl-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 389941

Computed Properties

• Exact Mass: 540.17700
• Monoisotopic Mass: 540.1773656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 584
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: powder
• Melting Point: 244-245°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 13.59000
• LogP: 4.97660
• Solubility: Not determined

Triphenylmethyltriphenylphosphoniumchloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on Triphenylmethyltriphenylphosphoniumchloride

Triphenylmethyltriphenylphosphonium Chloride (CAS No. 48234-64-6): A Comprehensive Overview

Triphenylmethyltriphenylphosphonium chloride (CAS No. 48234-64-6) is a versatile compound with significant applications in various fields, including organic synthesis, materials science, and pharmaceutical research. This compound, often referred to as TMTTPC, is a quaternary phosphonium salt that has gained considerable attention due to its unique properties and potential uses.

The chemical structure of Triphenylmethyltriphenylphosphonium chloride consists of a triphenylmethyl group attached to a triphenylphosphonium cation, with a chloride anion as the counterion. This structure confers the compound with remarkable stability and reactivity, making it an essential reagent in synthetic chemistry.

In the realm of organic synthesis, TMTTPC has been extensively studied for its ability to act as a mild and efficient oxidizing agent. Recent research has demonstrated its effectiveness in the oxidation of alcohols to aldehydes and ketones under mild conditions. This property makes it a valuable tool for chemists working on the synthesis of complex organic molecules, particularly in the development of pharmaceuticals and fine chemicals.

Beyond its role in organic synthesis, Triphenylmethyltriphenylphosphonium chloride has also found applications in materials science. Its unique electronic properties have led to its use in the preparation of conductive polymers and other advanced materials. For instance, studies have shown that TMTTPC can be used to dope conjugated polymers, enhancing their electrical conductivity and stability. This makes it a promising candidate for applications in electronic devices and sensors.

In the pharmaceutical industry, TMTTPC has shown potential as a bioactive compound. Research has indicated that it can modulate cellular processes by interacting with specific biological targets. For example, studies have explored its ability to affect mitochondrial function and cellular signaling pathways. These findings suggest that TMTTPC could have therapeutic applications in treating various diseases, including neurodegenerative disorders and cancer.

The safety profile of Triphenylmethyltriphenylphosphonium chloride is another important aspect to consider. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is crucial to adhere to standard safety guidelines to ensure the well-being of researchers and the environment. Proper storage and disposal methods should be employed to minimize any potential risks.

In conclusion, Triphenylmethyltriphenylphosphonium chloride (CAS No. 48234-64-6) is a multifaceted compound with a wide range of applications in chemistry, materials science, and pharmaceutical research. Its unique properties make it an indispensable reagent for synthetic chemists and a promising candidate for advanced materials and therapeutic applications. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in multiple scientific disciplines.